Cas no 130683-47-5 (Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate)

• Product Name: Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate
• CAS No: 130683-47-5
• MF: C₁₄H₉ClF₄N₂O₄
• MW: 380.678876638412
• CID: 5050331
• Update Time: 2025-05-23

Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate
• Benzoic acid, 2-chloro-5-[3,6-dihydro-3-methyl-2,6-dioxo-4-(trifluoromethyl)-1(2H)-pyrimidinyl]-4-fluoro-, methyl ester

• Inchi： 1S/C14H9ClF4N2O4/c1-20-10(14(17,18)19)5-11(22)21(13(20)24)9-3-6(12(23)25-2)7(15)4-8(9)16/h3-5H,1-2H3
• InChI Key： NAWNOEAWWLHTLF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N2C(=O)N(C)C(C(F)(F)F)=CC2=O)=C(F)C=C1Cl

Additional information on Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate

Comprehensive Overview of Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate (CAS No. 130683-47-5)

Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate (CAS No. 130683-47-5) is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro, fluoro, and trifluoromethylpyrimidinyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel herbicides, fungicides, and pharmaceutical active ingredients.

The compound's CAS number 130683-47-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Recent trends indicate growing curiosity about its synthetic pathways, solubility properties, and stability under various conditions. These queries align with the broader demand for sustainable chemical synthesis and green chemistry practices, as industries seek eco-friendly alternatives to traditional methods. The presence of both halogen and heterocyclic groups in its structure also sparks interest in its structure-activity relationships (SAR), a hot topic in drug discovery.

From a technical perspective, Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate exhibits notable thermal stability and compatibility with common organic solvents, making it suitable for diverse reaction conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to characterize its purity and confirm its structural integrity. These attributes are critical for researchers focusing on high-throughput screening or medicinal chemistry optimization.

The agrochemical sector has shown particular interest in this compound due to its potential mode of action against resistant weed species. With the rise of herbicide-resistant crops and global food security concerns, innovations in crop protection chemicals are more vital than ever. Similarly, in pharmaceuticals, the pyrimidine core of this compound is a key scaffold in kinase inhibitors and anticancer agents, aligning with the surge in targeted therapy research.

Environmental and regulatory considerations are also part of the discourse surrounding CAS 130683-47-5. As the chemical industry moves toward REACH compliance and OECD guidelines, data on this compound's biodegradability and ecotoxicological profile are increasingly sought after. This reflects a broader shift toward responsible chemical innovation, where performance and sustainability go hand in hand.

In summary, Methyl 2-Chloro-4-fluoro-5-(2,6-dioxo-3-methyl-4-trifluoromethylpyrimidin-1-yl)benzoate represents a compelling case study in the intersection of chemical versatility and applied research. Its multifaceted applications—from agrochemicals to pharmaceutical intermediates—underscore its importance in addressing contemporary challenges in science and industry. As research progresses, this compound is likely to remain a focal point for innovation in small-molecule drug development and sustainable agriculture.